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Compound of Interest

Compound Name: Disperse red 153

Cat. No.: B1592451

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Disperse Red 153 as a
reference standard in analytical chemistry, focusing on its application in the quantification of
azo dyes in textile matrices and as a quality control standard.

Introduction

Disperse Red 153 is a monoazo dye belonging to the disperse class of dyes, characterized by
its low water solubility and its use in dyeing synthetic fibers such as polyester. In analytical
chemistry, a well-characterized reference standard is crucial for method development,
validation, and routine quality control. This document outlines the application of Disperse Red
153 as a certified reference material for the quantification of its presence in textile samples
using High-Performance Liquid Chromatography with Diode Array Detection (HPLC-DAD).

Physicochemical Properties of Disperse Red 153

A summary of the key physicochemical properties of Disperse Red 153 is presented in the
table below.
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Property Value

3-((4-((5,6-dichloro-2-

Chemical Name benzothiazolyl)azo)phenyl)ethylamino)propanen
itrile
CAS Number 78564-87-1
Molecular Formula C1sH15CI2NsS
Molecular Weight 404.32 g/mol
Appearance Deep red powder
N Soluble in acetone, chloroform, and
Solubility

dimethylformamide (DMF).[1]

Application: Quantification of Disperse Red 153 in
Textiles by HPLC-DAD

This section provides a detailed protocol for the extraction and subsequent quantification of
Disperse Red 153 from a textile matrix using a certified reference standard.

Experimental Protocol: Sample Preparation and
Extraction

Objective: To extract Disperse Red 153 from a polyester fabric sample for quantitative
analysis.

Materials:

Disperse Red 153 certified reference standard (hypothetical purity: 99.5%)

Methanol (HPLC grade)

Polyester fabric sample dyed with Disperse Red 153

Ultrasonic bath
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e Centrifuge

e 0.45 um syringe filters

Procedure:

Weigh 1.0 g of the dyed polyester fabric, cut into small pieces (approx. 2x2 mm).

Place the fabric pieces into a 50 mL conical flask.

Add 20 mL of methanol to the flask.

Place the flask in an ultrasonic bath and sonicate for 30 minutes at 50°C.

Centrifuge the extract at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.45 pum syringe filter into an HPLC vial.

Experimental Protocol: HPLC-DAD Analysis

Objective: To quantify the concentration of Disperse Red 153 in the extracted sample using an
external standard calibration method.

Instrumentation and Conditions:
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Parameter Condition

High-Performance Liquid Chromatography

Instrument system with a Diode Array Detector (HPLC-
DAD)
C18 reversed-phase column (e.g., 4.6 x 150
Column
mm, 5 pm)
Mobile Phase A Water
Mobile Phase B Acetonitrile

0-10 min: 60-90% B; 10-12 min: 90% B; 12-13

Gradient Program ) )
min: 90-60% B; 13-15 min: 60% B

Flow Rate 1.0 mL/min
Injection Volume 10 pL
Column Temperature 30°C

Wavelength of maximum absorbance (Amax) for
Detection Wavelength Disperse Red 153 (determined by DAD, typically

around 520 nm for red dyes)

Preparation of Standard Solutions:

e Stock Standard Solution (1000 pg/mL): Accurately weigh 10.0 mg of Disperse Red 153
certified reference standard (purity 99.5%) and dissolve it in 10.0 mL of methanol in a
volumetric flask.

o Working Standard Solutions: Perform serial dilutions of the stock solution with methanol to
prepare a series of working standards with concentrations of 1.0, 5.0, 10.0, 25.0, and 50.0
pg/mL.

Data Presentation: Calibration and Quantification

Calibration Curve: Inject the working standard solutions and the extracted sample into the
HPLC system. Record the peak area at the retention time corresponding to Disperse Red 153.
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Construct a calibration curve by plotting the peak area versus the concentration of the standard
solutions.

Hypothetical Calibration Data:

Concentration (pg/mL) Peak Area (mAU*s)
1.0 50,000

5.0 255,000

10.0 510,000

25.0 1,275,000

50.0 2,550,000

The linearity of the calibration curve should be evaluated by the coefficient of determination
(R?), which should ideally be > 0.999.

Quantification of Disperse Red 153 in the Sample: The concentration of Disperse Red 153 in
the extracted sample is determined using the linear regression equation from the calibration
curve:

y=mx+c

Where:

y = Peak area of the sample extract

m = Slope of the calibration curve

x = Concentration of Disperse Red 153 in the sample extract (ug/mL)

c = y-intercept of the calibration curve

The final concentration in the textile sample (mg/kg) is calculated as follows:
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Concentration (mg/kg) = (Concentration in extract (ug/mL) * Volume of extract (mL)) / Weight of

sample (g)

Method Validation Summary

A summary of typical method validation parameters for the HPLC-DAD analysis of a similar

disperse dye is provided below. These parameters should be established during method

development and validation for Disperse Red 153.

Parameter

Typical Acceptance Criteria

Linearity (R?)

=20.99

Limit of Detection (LOD)

Signal-to-Noise ratio of 3:1

Limit of Quantification (LOQ)

Signal-to-Noise ratio of 10:1

Accuracy (Recovery)

80 - 120%

Precision (RSD%)

<15%

Visualizations
Experimental Workflow
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Caption: Workflow for the extraction and quantification of Disperse Red 153.
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Calibration Curve Logic
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Caption: Logical flow for creating a calibration curve and quantifying an unknown sample.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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